Cas no 105611-92-5 (3-methanesulfonamidopropanoic acid)

• Product Name: 3-methanesulfonamidopropanoic acid
• CAS No: 105611-92-5
• MF: C₄H₉NO₄S
• MW: 167.18356013298
• MDL: MFCD06434734
• CID: 890764
• PubChem ID: 6502032
• Update Time: 2025-05-26

3-methanesulfonamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Methylsulfonamido)propanoic acid
• 3-[(METHYLSULFONYL)AMINO]PROPANOIC ACID
• N-(Methylsulfonyl)-beta-alanine
• 3-methanesulfonamidopropanoic acid
• 3-Methanesulfonylamino-propionic acid
• AC1O6KE2
• AC1Q4GR0
• Ambcb4032649
• CTK7J4399
• Z45674355
• EN300-30572
• NCGC00338529-01
• DTXSID30424694
• G29384
• J-001456
• beta-alanine, N-(methylsulfonyl)-
• MFCD06434734
• WWQSOJVZBSHWEE-UHFFFAOYSA-N
• ALBB-012963
• AB01330690-02
• F2163-0121
• BBL003647
• VS-01390
• 3-(methanesulfonamido)propanoic acid
• STK895643
• 105611-92-5
• Methylsulfonyl--beta--alanine
• AKOS000130681
• Methylsulfonyl-beta-alanine
• SCHEMBL7259224

• MDL： MFCD06434734
• Inchi： 1S/C4H9NO4S/c1-10(8,9)5-3-2-4(6)7/h5H,2-3H2,1H3,(H,6,7)
• InChI Key： WWQSOJVZBSHWEE-UHFFFAOYSA-N
• SMILES： S(C)(NCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 167.02522894g/mol
• Monoisotopic Mass: 167.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 91.8Ų

3-methanesulfonamidopropanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-methanesulfonamidopropanoic acid

3-Methanesulfonamidopropanoic Acid (CAS No. 105611-92-5): An Overview of Its Properties, Applications, and Recent Research

3-Methanesulfonamidopropanoic acid (CAS No. 105611-92-5) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals due to its unique structural and functional properties. This compound, also known as 3-(methylsulfonamido)propanoic acid, is a derivative of propanoic acid with a methylsulfonamide group attached to the third carbon atom. The chemical formula of 3-methanesulfonamidopropanoic acid is C₄H₉NO₄S, and it has a molecular weight of 163.18 g/mol.

The synthesis of 3-methanesulfonamidopropanoic acid can be achieved through various methods, including the reaction of 3-aminopropanoic acid with methanesulfonyl chloride in the presence of a base such as triethylamine. This reaction yields the desired product with high purity and yield. The compound's solubility in water is moderate, making it suitable for various aqueous-based applications in both laboratory and industrial settings.

In terms of its physical properties, 3-methanesulfonamidopropanoic acid is a white crystalline solid with a melting point ranging from 170 to 172°C. It is stable under normal conditions but can degrade when exposed to strong acids or bases. The compound's stability and solubility make it an attractive candidate for use in various chemical reactions and formulations.

The biological activity of 3-methanesulfonamidopropanoic acid has been the subject of extensive research in recent years. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties, making it a potential candidate for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 3-methanesulfonamidopropanoic acid effectively inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro.

In addition to its anti-inflammatory effects, 3-methanesulfonamidopropanoic acid has been investigated for its potential neuroprotective properties. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 3-methanesulfonamidopropanoic acid could be a valuable tool in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmaceutical applications of 3-methanesulfonamidopropanoic acid are not limited to its direct therapeutic effects. The compound has also been explored as a building block for the synthesis of more complex molecules with enhanced biological activity. For example, researchers at the University of Cambridge have developed novel derivatives of 3-methanesulfonamidopropanoic acid that exhibit improved pharmacokinetic properties and higher potency against specific targets such as protein kinases and ion channels.

In the context of drug discovery, 3-methanesulfonamidopropanoic acid has shown promise as a lead compound for the development of new drugs targeting various diseases. Its ability to modulate key signaling pathways involved in inflammation, pain, and neurodegeneration makes it an attractive starting point for medicinal chemists seeking to design more effective therapeutic agents. Moreover, the compound's favorable physicochemical properties facilitate its use in high-throughput screening assays and structure-activity relationship (SAR) studies.

Beyond its pharmaceutical applications, 3-methanesulfonamidopropanoic acid has found utility in other areas such as materials science and environmental chemistry. In materials science, the compound has been used as a functional monomer for the synthesis of polymers with tunable properties. For instance, researchers at the Massachusetts Institute of Technology (MIT) have developed novel polymeric materials incorporating 3-methanesulfonamidopropanoic acid units that exhibit enhanced mechanical strength and biocompatibility.

In environmental chemistry, 3-methanesulfonamidopropanoic acid has been studied for its potential use in water treatment processes. Its ability to form stable complexes with metal ions makes it an effective chelating agent for removing heavy metals from contaminated water sources. A study published in the Journal of Environmental Science & Health in 2021 demonstrated that solutions containing 3-methanesulfonamidopropanoic acid could efficiently remove lead (Pb²⁺) and cadmium (Cd²⁺) ions from wastewater with high selectivity and capacity.

The safety profile of 3-methanesulfonamidopropanoic acid is another important aspect to consider when evaluating its potential applications. Toxicological studies have shown that this compound exhibits low toxicity when administered orally or topically at therapeutic doses. However, like any chemical substance, it should be handled with care to avoid prolonged exposure or accidental ingestion.

In conclusion, 3-methanesulfonamidopropanoic acid (CAS No. 105611-92-5) is a multifaceted compound with a wide range of applications in chemistry, biology, pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.